Cas no 2228472-81-7 (2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid)

• Product Name: 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid
• CAS No: 2228472-81-7
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5902389
• PubChem ID: 165616789
• Update Time: 2025-10-29

2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid
• 2228472-81-7
• EN300-1810239
• 2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]-2-oxoacetic acid

• Inchi： 1S/C11H13NO5/c1-6-10(17-3)8(9(13)11(14)15)7(4-12-6)5-16-2/h4H,5H2,1-3H3,(H,14,15)
• InChI Key： CAQONXBOGYPHHK-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1C(C(=O)O)=O

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.7Ų

Additional information on 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid

Comprehensive Guide to 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid (CAS No. 2228472-81-7)

2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid (CAS No. 2228472-81-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique methoxy and methoxymethyl functional groups. Researchers and industry professionals are increasingly interested in this molecule due to its structural complexity and potential applications in drug discovery and material science.

The chemical structure of 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid features a pyridine core substituted with multiple oxygen-containing groups, making it particularly valuable for studying structure-activity relationships. Its CAS number, 2228472-81-7, serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise communication among scientists and regulatory bodies worldwide.

Recent advancements in synthetic chemistry have made 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid more accessible to researchers. The compound's solubility profile, with moderate solubility in polar organic solvents like DMSO and methanol, makes it suitable for various experimental conditions. Its stability under standard laboratory conditions (room temperature, dry atmosphere) contributes to its growing popularity in research applications.

In pharmaceutical research, 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid has shown promise as a building block for novel drug candidates. The presence of both electron-donating (methoxy) and electron-withdrawing (oxoacetic acid) groups creates interesting electronic properties that medicinal chemists can exploit. Current studies focus on its potential as a precursor for kinase inhibitors and other targeted therapies, particularly in oncology and inflammatory diseases.

The agrochemical industry has also shown interest in 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid (CAS No. 2228472-81-7) for developing new crop protection agents. Its structural features suggest possible activity against plant pathogens, though comprehensive field studies are still ongoing. Researchers are particularly excited about its potential as a more environmentally friendly alternative to existing compounds.

Analytical characterization of 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and identity, crucial for research applications. The compound typically appears as a white to off-white crystalline powder with characteristic spectroscopic signatures that facilitate its identification in complex mixtures.

Storage and handling recommendations for 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid follow standard laboratory protocols for organic compounds. It should be stored in a cool, dry place, protected from light and moisture. While not classified as hazardous under standard handling conditions, researchers should always follow good laboratory practices when working with this or any chemical substance.

The market for specialized pyridine derivatives like 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid has grown significantly in recent years. Pharmaceutical companies and research institutions are the primary consumers, driving demand for high-purity samples. The compound's CAS number, 2228472-81-7, has become increasingly common in patent applications and scientific literature, indicating its growing importance in chemical research.

Future research directions for 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid include exploring its potential in materials science applications. The compound's unique electronic properties make it a candidate for organic electronic materials and coordination chemistry. Additionally, researchers are investigating modified versions of this structure to enhance specific properties for targeted applications.

For scientists considering working with 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl-2-oxoacetic acid (CAS No. 2228472-81-7), it's important to consult recent literature to understand current synthesis methods and applications. The compound represents an excellent example of how carefully designed molecular structures can open new possibilities in multiple scientific disciplines, from medicine to agriculture and beyond.